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Compound of Interest

Compound Name: O-(4-Nitrobenzoyl)hydroxylamine

Cat. No.: B1297418

CAS Number: 35657-36-4 Molecular Weight: 182.13 g/mol

This technical guide provides an in-depth overview of O-(4-Nitrobenzoyl)hydroxylamine, a
key reagent in organic synthesis, particularly for electrophilic amination reactions. This
document is intended for researchers, scientists, and professionals in drug development,
offering detailed information on its properties, synthesis, and applications, including
experimental protocols and reaction mechanisms.

Physicochemical Properties

O-(4-Nitrobenzoyl)hydroxylamine is a white to light yellow solid.[1] Key physicochemical data
are summarized in the table below.

Property Value Reference
CAS Number 35657-36-4

Molecular Formula C7HeN20a4

Molecular Weight 182.13 g/mol

Appearance White to light yellow solid [1]

Purity >98% [1]
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Synthesis

A common method for the synthesis of O-(4-Nitrobenzoyl)hydroxylamine involves the
reaction of 4-nitrobenzoyl chloride with hydroxylamine. This reaction is typically carried out in
the presence of a base to neutralize the hydrochloric acid byproduct.

Applications in Organic Synthesis

The primary application of O-(4-Nitrobenzoyl)hydroxylamine is as an electrophilic aminating
agent. The electron-withdrawing nitro group enhances the electrophilicity of the nitrogen atom,
making it a potent reagent for the introduction of an amino group (-NHz) to a variety of
nucleophiles.

N-Amination of Heterocycles

O-(4-Nitrobenzoyl)hydroxylamine is particularly effective for the N-amination of nitrogen-
containing heterocycles, which are prevalent scaffolds in many pharmaceutical compounds.

The general reaction for the electrophilic amination of a nucleophile is depicted below:
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General Electrophilic Amination
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Experimental Workflow: N-Amination of Indole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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